Cas no 1264044-43-0 (Methyl 5-amino-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate)

• Product Name: Methyl 5-amino-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate
• CAS No: 1264044-43-0
• MF: C₁₁H₁₀N₄O₄
• MW: 262.22150182724
• MDL: MFCD18433823
• CID: 5216907
• Update Time: 2026-03-06

Methyl 5-amino-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate
• QUAHMFAFOCASMT-UHFFFAOYSA-N

• MDL： MFCD18433823
• Inchi： 1S/C11H10N4O4/c1-19-11(16)7-6-13-14(10(7)12)8-4-2-3-5-9(8)15(17)18/h2-6H,12H2,1H3
• InChI Key： QUAHMFAFOCASMT-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NN(C=1N)C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 1.8
• Topological Polar Surface Area: 116

Additional information on Methyl 5-amino-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate

Recent Advances in the Study of Methyl 5-amino-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate (CAS: 1264044-43-0)

Methyl 5-amino-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate (CAS: 1264044-43-0) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, highlighting its versatility as a scaffold for designing novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical characteristics, biological activities, and potential therapeutic applications.

The synthesis of Methyl 5-amino-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate has been optimized in recent years to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches have been employed to reduce reaction times and minimize environmental impact. The compound's structural features, including the nitro group and the carboxylate moiety, make it a promising candidate for further functionalization, enabling the development of derivatives with enhanced bioactivity.

Pharmacological studies have revealed that Methyl 5-amino-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate exhibits a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for developing anti-inflammatory drugs. Additionally, its antimicrobial activity against resistant bacterial strains has been investigated, with promising results indicating its utility in addressing antibiotic resistance.

In the context of cancer research, Methyl 5-amino-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate has shown inhibitory effects on various cancer cell lines, including breast, lung, and colon cancer. Mechanistic studies suggest that the compound induces apoptosis and cell cycle arrest, possibly through modulation of signaling pathways such as PI3K/Akt and MAPK. These findings underscore its potential as a chemotherapeutic agent, warranting further preclinical and clinical investigations.

Despite these promising results, challenges remain in the development of Methyl 5-amino-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate-based therapeutics. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through structural optimization and formulation strategies. Future research directions may include the synthesis of prodrugs or nanoparticle-based delivery systems to enhance its pharmacokinetic profile.

In conclusion, Methyl 5-amino-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate (CAS: 1264044-43-0) represents a valuable scaffold in medicinal chemistry, with diverse biological activities and therapeutic potential. Continued research efforts are essential to fully exploit its applications and overcome existing limitations, paving the way for its translation into clinical use.